Cas no 39843-57-7 (1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde)
39843-57-7 structure
Product Name:1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
CAS No:39843-57-7
MF:C13H13NO3
MW:231.247223615646
CID:2667323
Update Time:2023-08-06
1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
- 1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde
-
- Inchi: 1S/C13H13NO3/c1-16-11-5-6-13(17-2)12(8-11)14-7-3-4-10(14)9-15/h3-9H,1-2H3
- InChI Key: GKGGOGLEYRUJRE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1N1C=CC=C1C=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Topological Polar Surface Area: 40.5
1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
39843-57-7 (1-(2,5-Dimethoxyphenyl)-1h-pyrrole-2-carbaldehyde) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk